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Compound of Interest

Compound Name: ecMetAP-IN-1

Cat. No.: B3063653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methionine aminopeptidases (MetAPs) are essential metalloenzymes that play a crucial role in

protein maturation by cleaving the N-terminal methionine from nascent polypeptide chains.[1]

In bacteria, MetAP is encoded by a single, essential gene, making it an attractive target for the

development of novel antibacterial agents.[1][2] ecMetAP-IN-1 is an inhibitor of the Escherichia

coli methionine aminopeptidase (ecMetAP). While specific data on its antibacterial activity is

limited in publicly available literature, this document provides detailed protocols and application

notes based on established methodologies for evaluating similar ecMetAP inhibitors in bacterial

cultures.

Physicochemical Properties and Storage
A clear understanding of the physicochemical properties of ecMetAP-IN-1 is crucial for its

effective use in experimental settings.
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Property Value Source

CAS Number 7471-12-7 --INVALID-LINK--

Molecular Formula C₁₀H₁₁N₃O₂ PubChem

Molecular Weight 205.21 g/mol PubChem

Solubility
Soluble in DMSO at 50 mg/mL

(243.65 mM)
--INVALID-LINK--

Storage

Store powder at -20°C for up

to 3 years. Store solutions in

DMSO at -80°C for up to 1

year.

--INVALID-LINK--

Signaling Pathway
ecMetAP-IN-1 targets methionine aminopeptidase, a key enzyme in the protein synthesis

pathway. Inhibition of MetAP leads to the accumulation of proteins with N-terminal methionine,

which can impair their function and ultimately lead to bacterial cell death.
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Caption: Inhibition of Methionine Aminopeptidase (MetAP) by ecMetAP-IN-1.

Experimental Protocols
The following protocols are adapted from established methods for testing the antibacterial

activity of small molecule inhibitors.

Preparation of ecMetAP-IN-1 Stock Solution
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Objective: To prepare a high-concentration stock solution of ecMetAP-IN-1 for use in

antibacterial assays.

Materials:

ecMetAP-IN-1 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Aseptically weigh the required amount of ecMetAP-IN-1 powder.

Dissolve the powder in sterile DMSO to achieve a stock concentration of 50 mg/mL.

Sonication may be required to fully dissolve the compound.

Aliquot the stock solution into sterile microcentrifuge tubes.

Store the aliquots at -80°C. Avoid repeated freeze-thaw cycles.

Determination of Minimum Inhibitory Concentration
(MIC)
Objective: To determine the lowest concentration of ecMetAP-IN-1 that inhibits the visible

growth of a bacterial strain.

Materials:

Bacterial strain of interest (e.g., E. coli ATCC 25922)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

ecMetAP-IN-1 stock solution

Sterile 96-well microtiter plates
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Spectrophotometer or microplate reader

Experimental Workflow:

Preparation

Assay

Analysis

Prepare bacterial inoculum
(0.5 McFarland standard)

Inoculate 96-well plate with
bacteria and inhibitor dilutions

Perform serial dilutions of
ecMetAP-IN-1 in CAMHB

Incubate at 37°C for 16-20 hours

Measure optical density (OD600)
or visually inspect for growth

Determine MIC as the lowest
concentration with no visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for ecMetAP-IN-1 in
Bacterial Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3063653#how-to-use-ecmetap-in-1-in-bacterial-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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